Cas no 97479-99-7 (Benzothiazole, 2,2'-dithiobis[5-methoxy-)

• Product Name: Benzothiazole, 2,2'-dithiobis[5-methoxy-
• CAS No: 97479-99-7
• MF: C₁₆H₁₂N₂O₂S₄
• MW: 392.53867816925
• CID: 751045
• PubChem ID: 14509502
• Update Time: 2025-04-19

Benzothiazole, 2,2'-dithiobis[5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-[(5-methoxy-1,3-benzothiazol-2-yl)disulfanyl]-1,3-benzothiazole
• 97479-99-7
• 2,2'-Disulfanediylbis(5-methoxy-1,3-benzothiazole)
• DTXSID90561110
• SCHEMBL6690265
• Benzothiazole, 2,2'-dithiobis[5-methoxy-

• Inchi： 1S/C16H12N2O2S4/c1-19-9-3-5-13-11(7-9)17-15(21-13)23-24-16-18-12-8-10(20-2)4-6-14(12)22-16/h3-8H,1-2H3
• InChI Key： QSOHSUYZXBNXBQ-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=C(C=CC1=2)OC)SSC1=NC2C=C(C=CC=2S1)OC

Computed Properties

• Exact Mass: 391.97816232g/mol
• Monoisotopic Mass: 391.97816232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 151Ų